Cas no 1823365-43-0 (ethyl 5-aminobicyclo[3.2.2]nonane-1-carboxylate;hydrochloride)

• Product Name: ethyl 5-aminobicyclo[3.2.2]nonane-1-carboxylate;hydrochloride
• CAS No: 1823365-43-0
• MF: C₁₂H₂₂ClNO₂
• MW: 247.76
• CID: 5103641
• Update Time: 2026-03-03

ethyl 5-aminobicyclo[3.2.2]nonane-1-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-aminobicyclo[3.2.2]nonane-1-carboxylate hydrochloride
• ethyl 5-aminobicyclo[3.2.2]nonane-1-carboxylate;hydrochloride

• Inchi： 1S/C12H21NO2.ClH/c1-2-15-10(14)11-4-3-5-12(13,8-6-11)9-7-11;/h2-9,13H2,1H3;1H
• InChI Key： QJMXWRMQGUIPFC-UHFFFAOYSA-N
• SMILES： C12(C(OCC)=O)CCC(N)(CC1)CCC2.[H]Cl

Additional information on ethyl 5-aminobicyclo[3.2.2]nonane-1-carboxylate;hydrochloride

Comprehensive Analysis of Ethyl 5-Aminobicyclo[3.2.2]nonane-1-carboxylate Hydrochloride (CAS 1823365-43-0)

The compound ethyl 5-aminobicyclo[3.2.2]nonane-1-carboxylate hydrochloride (CAS 1823365-43-0) is a chemically synthesized bicyclic amine derivative with significant potential in pharmaceutical and organic chemistry applications. Its unique bicyclo[3.2.2]nonane backbone and functional groups, including the ethyl carboxylate and amine hydrochloride moieties, make it a versatile intermediate for drug discovery and material science. Researchers are increasingly interested in this compound due to its structural rigidity and potential bioactivity, aligning with current trends in fragment-based drug design and scaffold hopping strategies.

In recent years, the demand for novel bicyclic compounds has surged, driven by their ability to modulate biological targets with high specificity. The ethyl 5-aminobicyclo[3.2.2]nonane-1-carboxylate hydrochloride structure offers a balanced lipophilicity and polarity, making it suitable for central nervous system (CNS) drug development—a hot topic in medicinal chemistry. Its hydrochloride salt form enhances solubility, addressing a common challenge in oral bioavailability optimization, a frequent query in AI-driven drug design forums.

From a synthetic perspective, the CAS 1823365-43-0 compound exemplifies advancements in stereoselective synthesis. The bicyclo[3.2.2]nonane framework requires precise control over ring strain and conformation, topics frequently searched in academic databases. Its ethyl ester group allows for further derivatization via hydrolysis or transesterification, enabling combinatorial library generation—a technique pivotal to modern high-throughput screening (HTS) workflows. These attributes position it as a valuable building block for peptidomimetics and small-molecule probes.

Analytical characterization of ethyl 5-aminobicyclo[3.2.2]nonane-1-carboxylate hydrochloride typically involves NMR spectroscopy and mass spectrometry, with users often searching for "H-NMR peaks of bicyclic amines" or "HCl salt quantification methods." The compound’s stability under physiological pH ranges also makes it relevant to preclinical formulation studies, another trending subject in pharmaceutical SEO queries. Notably, its logP and pKa values are critical parameters for ADMET prediction tools, reflecting the industry’s shift toward in silico modeling.

Beyond pharmaceuticals, this compound’s rigid structure has implications in material science, particularly for designing molecular cages or supramolecular architectures. Such applications resonate with searches like "bicyclic compounds for catalysis" or "amine-functionalized scaffolds." The hydrochloride salt form further expands utility in ionic liquid research, a field gaining traction for green chemistry initiatives. These interdisciplinary connections enhance its visibility across scientific search engines.

In conclusion, ethyl 5-aminobicyclo[3.2.2]nonane-1-carboxylate hydrochloride (CAS 1823365-43-0) represents a multifaceted tool for researchers exploring structure-activity relationships (SAR), drug delivery systems, and functional materials. Its alignment with trending topics—from AI-aided molecular design to sustainable chemistry—ensures enduring relevance in both academic and industrial settings. As synthetic methodologies evolve, this compound is poised to play a pivotal role in addressing complex challenges in precision medicine and smart materials.